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Compound of Interest

Compound Name: N-Heptadecane-D36

Cat. No.: B15141508 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of N-
Heptadecane-D36, a deuterated alkane commonly used in various analytical applications.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before initiating any disposal procedures, it is crucial to be aware of the primary hazards

associated with N-Heptadecane-D36. The non-deuterated form, n-heptadecane, is classified

as an aspiration hazard, and it may be fatal if swallowed and enters the airways.[1][2][3]

Therefore, handling requires strict adherence to safety protocols to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash-resistant safety glasses or goggles.[2]

Hand Protection: Use impermeable and resistant gloves.[1]

Skin Protection: Wear protective clothing to avoid skin contact.[1]

Respiratory Protection: In case of inadequate ventilation or risk of inhaling vapors, use a self-

contained respiratory protective device.[1]
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II. Spill Management and Containment
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent it from entering the environment.

Step-by-Step Spill Cleanup:

Ensure Adequate Ventilation: Evacuate non-essential personnel and ensure the area is well-

ventilated.[4]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Cover drains to

prevent the product from entering them.[2]

Absorb the Material: Use an inert, liquid-binding absorbent material such as sand, diatomite,

acid binders, universal binders, or sawdust to absorb the spilled N-Heptadecane-D36.[1][2]

Collect the Waste: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal.[2]

Clean the Area: Thoroughly clean the affected area after the spill has been collected.

Dispose of Contaminated Materials: Dispose of the contaminated absorbent material and

any contaminated clothing as hazardous waste according to regulations.[1]

III. Disposal Procedures for Unused Product
The disposal of unused N-Heptadecane-D36 must be conducted in compliance with all federal,

state, and local environmental regulations.[2] It is imperative not to dispose of this chemical

with household garbage or allow it to reach sewage systems.[1]

Step-by-Step Disposal Protocol:

Do Not Mix: Do not mix N-Heptadecane-D36 with other waste materials. Leave the chemical

in its original container whenever possible.

Engage a Licensed Professional: Contact a licensed professional waste disposal service to

handle the disposal of this material.[4]
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Follow Regulatory Guidance: Dispose of the contents and the container in accordance with

local, regional, national, and international regulations.[1] US EPA guidelines for the

classification of hazardous waste can be found in 40 CFR 261.3.[2]

IV. Quantitative Data Summary
The following table summarizes key quantitative data for n-heptadecane, which is chemically

similar to N-Heptadecane-D36.

Property Value

Molecular Formula C17H36

Molecular Weight 240.47 g/mol

Boiling Point 302 °C / 576 °F

Melting Point 20 - 22 °C / 68 - 72 °F

Flash Point 148 °C / 298.4 °F[5]

Density 0.777 g/mL at 25 °C / 77 °F

Vapor Pressure 1 hPa at 115 °C[2]

Vapor Density 8.3 (Air = 1.0)[2]

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-
Heptadecane-D36.

Start: Identify Waste Hazard Assessment & PPE Containment & Collection Final Disposal

N-Heptadecane-D36 Waste
(Unused Product or Spill Residue)

Assess Hazards:
Aspiration Hazard

Collect in Labeled,
Sealed Container

Unused Product

Wear Appropriate PPE:
Gloves, Goggles, Protective Clothing

Spill? -> Contain & Absorb
(Inert Material)

If Spill Contact Licensed
Waste Disposal Service

Dispose According to
Local/National Regulations
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Click to download full resolution via product page

Caption: Disposal workflow for N-Heptadecane-D36.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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